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Compound of Interest

Compound Name: Dimethylacetamide

Cat. No.: B156809

An In-depth Technical Guide to the Safety Data Sheet for Dimethylacetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical safety information for
Dimethylacetamide (DMAC), as presented in its Safety Data Sheet (SDS). The information is
intended to support researchers, scientists, and drug development professionals in the safe
handling, storage, and use of this common solvent. All quantitative data has been summarized
in structured tables for ease of reference, and key workflows are visualized using diagrams.

Physical and Chemical Properties

Dimethylacetamide is a colorless, water-miscible, high-boiling liquid commonly used as a
polar aprotic solvent in organic synthesis and various industrial applications.[1][2][3] Its key
physical and chemical properties are summarized in the table below.
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Property Value Source(s)
Chemical Formula C4H9NO [1114]
Molar Mass 87.12 g/mol [2][4]
Appearance Colorless liquid [1112]14]
Odor Faint, ammonia-like or fish-like  [1][4][5]
Density 0.937 g/mL at 25 °C [1][2]
Melting Point -20 °C (-4 °F) [1112]
Boiling Point 165 °C (329 °F) [1][2]

Flash Point 63 °C (145 °F) (closed cup) [1][6]

Autoignition Temperature

490 °C (914 °F)

[1]

Solubility in Water

Miscible

[1]

Vapor Pressure

1.5 mm Hg at 20 °C

[6]

Vapor Density

3.01 (air=1)

[6]

Toxicological Data

Dimethylacetamide poses several health hazards, including reproductive toxicity.[1][7] Chronic
exposure can lead to hepatotoxicity.[1] The acute toxicity data for Dimethylacetamide is
presented in the table below.

Test Species Route Value Source(s)
LD50 Rat Oral 4300 mg/kg [8]

LD50 Mouse Oral 4620 mg/kg [8]

LD50 Rabbit Dermal 2240 mg/kg [8]

LD50 Rat Dermal >20000 mg/kg [8]

LC50 Rat Inhalation 2475 ppm (1 [8]

hour)
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Occupational Exposure Limits

To minimize the risk of adverse health effects in the workplace, several organizations have
established occupational exposure limits for Dimethylacetamide. These limits are summarized
in the table below.

Organization Limit Value Source(s)
ACGIH TWA 10 ppm [8][9]
10 ppm (35 mg/m3
NIOSH TWA ,pp (35 mg/m) [5][8][9]
[skin]

OSHA PEL 10 .ppm (35 mg/m?) [5118]1[9]
[skin]

TWA: Time-Weighted Average PEL: Permissible Exposure Limit [skin]: Indicates the potential
for significant absorption through the skin.

Globally Harmonized System (GHS) Classification

The GHS provides a standardized approach to hazard communication. The classification for
Dimethylacetamide is as follows:

Acute Toxicity, Dermal (Category 4)[10][11][12]

Acute Toxicity, Inhalation (Category 4)[10][11][12]

Serious Eye Damage/Eye Irritation (Category 2)[13]

Reproductive Toxicity (Category 1B)[10][12][13]

Flammable liquids (Category 4)[11][13]

The following diagram illustrates the GHS hazard communication workflow for
Dimethylacetamide.
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Label Elements

p— ictograms: Hazard Statements: B
Hazard Classification ealth Hazard, Exclamation Marl Signal Word: Danger H312, H332, H319, H360D] P201, P280, P305+P351+P336, P30B+P3L3 |

N Ty
Eye Irritation (Cat. 2) | L
H319: Causes serious eye irritation

Reproductive Toxicity (Cat. 1B)
H360D: May damage the unborn child

Safety Data Sheet [SDS)

| Detailed in 16 sections
~—

Acute Toxicity, Dermal (Cat. 4)
H312: Harmful in contact with skin

Acute Toxiciy, Inhalation (Cat. 4) |
H332: Harmful if inhaled

Click to download full resolution via product page

Caption: GHS Hazard Communication for Dimethylacetamide.

Safe Handling and Storage Workflow

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
The following diagram outlines a logical workflow for the safe use of Dimethylacetamide in a
laboratory setting.
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Preparation

Read and Understand SDS

Don Appropriate PPE:
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

Ensure Proper Ventilation
(e.g., Fume Hood)

Handling
Dispense Carefully |
_

Emergency Procedures

First Aid:
- Eyes: Flush with Water
- Skin: Wash with Soap and Water
- Inhalation: Move to Fresh Air

[Avo\d Inhalation of Vapors) [Avold Skin and Eye Comac(j [ Keep Away from Ignition Souvcesj [ Spill: Absorb with Inert Material j [ Fire: Use Dry Chemical, CO2, or Foam ]

Storage

Store in Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Separate from Incompatible Materials

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow for Dimethylacetamide.
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Experimental Protocols

Safety Data Sheets provide the results of toxicological and physical hazard testing but typically
do not include detailed experimental methodologies. The following are general descriptions of
the protocols used to obtain the key safety data for chemicals like Dimethylacetamide.

» Acute Oral Toxicity (LD50): This test is generally conducted in accordance with OECD Test
Guideline 420, 423, or 425. A group of laboratory animals, typically rats or mice, are
administered a single dose of the substance by gavage. The animals are observed for a set
period, usually 14 days, for signs of toxicity and mortality. The LD50 is the statistically
estimated dose that is expected to be lethal to 50% of the tested population.

o Acute Dermal Toxicity (LD50): Following a method similar to OECD Test Guideline 402, the
substance is applied to a shaved area of the skin of a test animal, usually a rabbit or rat. The
area is covered with a porous gauze dressing for a 24-hour exposure period. The animals
are then observed for signs of toxicity and mortality over a 14-day period. The LD50 is the
dose that causes death in 50% of the animals.

o Acute Inhalation Toxicity (LC50): This study is typically performed according to OECD Test
Guideline 403. Animals, most often rats, are placed in an inhalation chamber and exposed to
the substance as a vapor, mist, or dust for a specified period, usually 4 hours. The animals
are then observed for signs of toxicity and mortality for up to 14 days. The LC50 is the
concentration of the substance in the air that is lethal to 50% of the test animals.

o Flash Point Determination: The flash point is determined using either a closed-cup or open-
cup method. The Pensky-Martens closed-cup tester (ASTM D93) or a similar apparatus is
commonly used. The liquid is heated at a slow, constant rate, and a small flame is
periodically directed into the vapor space above the liquid. The flash point is the lowest
temperature at which the vapors ignite.

Conclusion

Dimethylacetamide is a versatile and widely used solvent, but it is associated with significant
health hazards, including reproductive toxicity and potential liver damage upon chronic
exposure. A thorough understanding of the information presented in the Safety Data Sheet is
crucial for its safe use. By adhering to the recommended handling procedures, using
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appropriate personal protective equipment, and being prepared for emergencies, researchers,
scientists, and drug development professionals can minimize the risks associated with this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

